![molecular formula C13H11FN2O2 B7559479 N-(4-fluorophenyl)-1-methyl-6-oxopyridine-3-carboxamide](/img/structure/B7559479.png)
N-(4-fluorophenyl)-1-methyl-6-oxopyridine-3-carboxamide
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Overview
Description
N-(4-fluorophenyl)-1-methyl-6-oxopyridine-3-carboxamide, also known as "FMePyO" is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for a variety of research purposes.
Mechanism of Action
The mechanism of action of FMePyO is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This makes it a promising candidate for the development of new cancer treatments.
Biochemical and Physiological Effects:
Studies have shown that FMePyO has a variety of biochemical and physiological effects. These include the inhibition of cell growth and proliferation, as well as the induction of apoptosis (programmed cell death) in cancer cells. FMePyO has also been found to have anti-inflammatory properties, making it a potential candidate for the development of new treatments for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using FMePyO in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology and developing new anti-cancer therapies. However, one limitation is that the compound may have off-target effects on other cellular processes, which could complicate data interpretation.
Future Directions
There are many potential future directions for research involving FMePyO. One area of interest is in the development of new anti-cancer therapies based on this compound. Researchers may also investigate the potential of FMePyO as a treatment for other diseases, such as inflammatory disorders. Additionally, further studies may be conducted to better understand the mechanism of action of FMePyO and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of FMePyO can be achieved through a multi-step process that involves the use of various reagents and conditions. One commonly used method involves the reaction of 4-fluoroaniline with methyl pyridine-3-carboxylate, followed by the addition of acetic anhydride and subsequent purification steps.
Scientific Research Applications
FMePyO has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs and therapies. FMePyO has been found to have potential as a lead compound for the development of novel anti-cancer agents due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
N-(4-fluorophenyl)-1-methyl-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O2/c1-16-8-9(2-7-12(16)17)13(18)15-11-5-3-10(14)4-6-11/h2-8H,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNLGJXQKMMAVEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=CC1=O)C(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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